4-(1-Methyl-1H-benzoimidazol-2-yl)-butylamine

• IUPAC Name: 4-(1-methylbenzimidazol-2-yl)butan-1-amine
• InChI: InChI=1S/C12H17N3/c1-15-11-7-3-2-6-10(11)14-12(15)8-4-5-9-13/h2-3,6-7H,4-5,8-9,13H2,1H3
• InChI Key: AEYIOAIKPNBNDG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1CCCCN
• Molecular Formula: C12H17N3
• Molecular Weight: 203.28 g/mol

Description

4-(1-Methyl-1H-benzoimidazol-2-yl)-butylamine, also known as 4-Methyl-2-benzimidazolyl-butylamine, is a heterocyclic amine derived from the benzimidazole family. This compound has a wide range of applications in the field of scientific research, ranging from biochemical and physiological effects to its use as a synthetic catalyst.

Scientific Research Applications

• Antimicrobial Activity :

  • Krishnanjaneyulu et al. (2014) explored the antimicrobial properties of novel benzimidazole derivatives, including 4-(1-Methyl-1H-benzoimidazol-2-yl)-butylamine. These compounds showed significant activity against various human pathogenic microorganisms, with those possessing an electron-withdrawing group displaying better activity. This highlights their potential in developing new antimicrobial agents (Krishnanjaneyulu et al., 2014).

• Cancer Research :

  • Bin (2015) discusses the synthesis of a compound related to this compound, noting its potential antitumor effects and excellent bioactivities. This indicates its relevance in cancer research, particularly in the development of new anticancer compounds (H. Bin, 2015).

• Chemical Synthesis and Characterization :

  • Arslan et al. (2004) synthesized a new benzimidazole compound, providing insights into its molecular structure and characteristics. This research contributes to the broader understanding of benzimidazole derivatives, including this compound, in the field of chemical synthesis (Arslan et al., 2004).

• Pharmaceutical Development :

  • Kubo et al. (1993) investigated benzimidazoles with angiotensin II receptor antagonistic activity. Their study provides insight into the potential use of benzimidazole derivatives in developing medications for cardiovascular diseases, which could include derivatives of this compound (Kubo et al., 1993).

• Organic Light-Emitting Diodes (OLEDs) :

  • Ge et al. (2008) explored the use of benzimidazole derivatives in the development of materials for OLEDs. This research suggests potential applications of this compound in electronic and optical devices (Ge et al., 2008).

• Fluorescence Applications :

  • Wei et al. (2006) synthesized ligands derived from benzimidazole for fluorescence applications, highlighting the utility of benzimidazole derivatives in creating fluorescent materials, which may include applications for this compound (Wei et al., 2006).